4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid can be synthesized via several methods, including the reaction of 4-methoxy-3-methylbenzoic acid with 4-fluoroaniline in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide. The compound can be characterized using techniques such as nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry.